rac threo-Dihydro Bupropion-d9
Overview
Description
“rac threo-Dihydro Bupropion-d9” is a labelled metabolite of Bupropion Hydrochloride . It is a selective inhibitor of dopamine uptake and an antidepressant of the aminoketone class . It is also used as an aid in smoking cessation .
Synthesis Analysis
Threohydrobupropion, which is similar to rac threo-Dihydro Bupropion-d9, is formed from bupropion via reduction of the ketone group by 11β-hydroxysteroid dehydrogenase-1 and aldo-keto reductases . It can also be formed from bupropion by carbonyl reductases .Molecular Structure Analysis
The molecular formula of “rac threo-Dihydro Bupropion-d9” is C13H11D9ClNO . Its molecular weight is 250.813646 .Scientific Research Applications
Neurology Research
“rac threo-Dihydro Bupropion-d9” is used in neurology research . It’s a part of the Neurology Research Chemicals and Analytical Standards, which are used to study various neurological conditions .
Pain and Inflammation
This compound is also used in the study of pain and inflammation . It can help researchers understand the mechanisms of these conditions and develop new treatments .
Antidepressant Research
“rac threo-Dihydro Bupropion-d9” is a labelled metabolite of Bupropion Hydrochloride , an antidepressant of the aminoketone class . Therefore, it’s used in research related to depression and other mental health conditions .
Smoking Cessation Aid
Bupropion, the parent compound of “rac threo-Dihydro Bupropion-d9”, is used as a smoking cessation aid . Therefore, this compound can be used in research related to addiction and smoking cessation .
Weight Management
Bupropion has been used for the management of weight . Therefore, “rac threo-Dihydro Bupropion-d9” can be used in research related to obesity and weight management .
Dopamine Uptake Inhibition
“rac threo-Dihydro Bupropion-d9” is a selective inhibitor of dopamine uptake . This makes it useful in research related to neurotransmission, particularly involving dopamine .
Stable Isotope Labeling
“rac threo-Dihydro Bupropion-d9” is a small molecule compound labeled with stable isotopes . It can be used as a chemical reference for chemical identification, qualitative, quantitative, detection, etc .
Proteomics Research
This compound is a biochemical for proteomics research . It can be used to study the structure, reaction mechanism and reaction kinetics of compounds .
Mechanism of Action
As a metabolite of Bupropion, “rac threo-Dihydro Bupropion-d9” likely shares a similar mechanism of action. Bupropion is a norepinephrine/dopamine-reuptake inhibitor (NDRI) that exerts its pharmacological effects by weakly inhibiting the enzymes involved in the uptake of the neurotransmitters norepinephrine and dopamine from the synaptic cleft .
properties
IUPAC Name |
(1S,2S)-1-(3-chlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20ClNO/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10/h5-9,12,15-16H,1-4H3/t9-,12+/m0/s1/i2D3,3D3,4D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPTTXIBLSWNSF-OFXFPARESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC(=CC=C1)Cl)O)NC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N[C@@H](C)[C@H](C1=CC(=CC=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac threo-Dihydro Bupropion-d9 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
